Cas no 13153-20-3 (Guanosine,6-S-butyl-6-thio- (9CI))
13153-20-3 structure
Product Name:Guanosine,6-S-butyl-6-thio- (9CI)
CAS No:13153-20-3
MF:C14H21N5O4S
MW:355.41264128685
CID:233727
PubChem ID:240291
Update Time:2025-04-19
Guanosine,6-S-butyl-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Guanosine,6-S-butyl-6-thio- (9CI)
- 13153-20-3
- HMS3088P24
- DTXSID30927251
- NSC46391
- CHEMBL2144665
- MLS002667052
- 6-(Butylsulfanyl)-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
- NSC-46391
- SMR001556825
-
- Inchi: 1S/C14H21N5O4S/c1-2-3-4-24-12-8-11(17-14(15)18-12)19(6-16-8)13-10(22)9(21)7(5-20)23-13/h6-7,9-10,13,20-22H,2-5H2,1H3,(H2,15,17,18)
- InChI Key: BIAKPVRPZJGWSJ-UHFFFAOYSA-N
- SMILES: S(CCCC)C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 355.13163
- Monoisotopic Mass: 355.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Density: 1.72
- Boiling Point: 721.4°Cat760mmHg
- Flash Point: 390.1°C
- Refractive Index: 1.774
- PSA: 139.54
- LogP: 0.49340
Guanosine,6-S-butyl-6-thio- (9CI) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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